Cas no 2287287-08-3 (Tert-butyl 6-amino-7,7,7-trifluoroheptanoate)

Tert-butyl 6-amino-7,7,7-trifluoroheptanoate is a fluorinated ester derivative with a reactive primary amine group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The tert-butyl ester moiety enhances stability, facilitating handling and storage, while the trifluoromethyl group imparts unique electronic and steric properties, often improving metabolic stability and bioavailability in drug design. The amine functionality allows for further derivatization, enabling the synthesis of amides, ureas, or other nitrogen-containing compounds. This compound is particularly valuable in medicinal chemistry for the development of fluorinated analogs, leveraging the trifluoromethyl group's influence on lipophilicity and binding affinity. Its well-defined structure ensures reproducibility in synthetic routes.
Tert-butyl 6-amino-7,7,7-trifluoroheptanoate structure
2287287-08-3 structure
Product Name:Tert-butyl 6-amino-7,7,7-trifluoroheptanoate
CAS No:2287287-08-3
MF:C11H20F3NO2
MW:255.277214050293
CID:6324932
PubChem ID:137945373
Update Time:2025-10-29

Tert-butyl 6-amino-7,7,7-trifluoroheptanoate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 6-amino-7,7,7-trifluoroheptanoate
    • 2287287-08-3
    • EN300-6747162
    • Inchi: 1S/C11H20F3NO2/c1-10(2,3)17-9(16)7-5-4-6-8(15)11(12,13)14/h8H,4-7,15H2,1-3H3
    • InChI Key: BBNSLHNLUZUUJF-UHFFFAOYSA-N
    • SMILES: FC(C(CCCCC(=O)OC(C)(C)C)N)(F)F

Computed Properties

  • Exact Mass: 255.14461337g/mol
  • Monoisotopic Mass: 255.14461337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

Tert-butyl 6-amino-7,7,7-trifluoroheptanoate Pricemore >>

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Additional information on Tert-butyl 6-amino-7,7,7-trifluoroheptanoate

Introduction to Tert-butyl 6-amino-7,7,7-trifluoroheptanoate (CAS No. 2287287-08-3)

Tert-butyl 6-amino-7,7,7-trifluoroheptanoate, with the chemical formula C11H19F3NO2, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and an amino acid derivative moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2287287-08-3 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. The tert-butyl group enhances the stability of the molecule, making it suitable for various chemical reactions without degradation. Additionally, the 6-amino-7,7,7-trifluoroheptanoate moiety contributes to its versatility in drug design and development.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in Tert-butyl 6-amino-7,7,7-trifluoroheptanoate plays a crucial role in these properties. This feature has led to its incorporation in numerous research studies aimed at developing novel therapeutic agents.

One of the most compelling applications of Tert-butyl 6-amino-7,7,7-trifluoroheptanoate is in the field of medicinal chemistry. Researchers have leveraged its structural features to design molecules with improved pharmacokinetic profiles. For instance, studies have shown that compounds incorporating this moiety exhibit enhanced binding affinity to biological targets, making them promising candidates for drug development.

The amino group in Tert-butyl 6-amino-7,7,7-trifluoroheptanoate also provides a site for further functionalization. This allows chemists to modify the compound into more complex structures with tailored properties. Such modifications are essential for optimizing drug efficacy and minimizing side effects.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing Tert-butyl 6-amino-7,7,7-trifluoroheptanoate. These methods often involve catalytic processes that minimize waste and improve yield. Such innovations are critical for scaling up production and making these compounds more accessible for research purposes.

The compound's utility extends beyond pharmaceuticals. It has also been explored in materials science and agrochemicals due to its unique chemical properties. For example, fluorinated compounds are known to exhibit superior thermal stability and resistance to degradation, making them ideal for high-performance materials.

In conclusion, Tert-butyl 6-amino-7,7,7-trifluoroheptanoate (CAS No. 2287287-08-3) is a versatile and valuable compound with significant applications in multiple scientific domains. Its structural features make it an excellent candidate for drug development and material science research. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule.

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